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Compound of Interest

Compound Name: 2-Cyano-4-phenylpyridine

Cat. No.: B103480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents with enhanced efficacy and specificity is a perpetual

endeavor in medicinal chemistry. Among the myriad of heterocyclic scaffolds, cyanopyridine

derivatives have emerged as a particularly promising class of compounds, demonstrating a

remarkable breadth of biological activities. Their inherent structural versatility allows for facile

modification, enabling the fine-tuning of their pharmacological profiles. This technical guide

provides a comprehensive overview of the current understanding of the biological activities of

novel cyanopyridine derivatives, with a focus on their anticancer, antimicrobial, and anti-

inflammatory properties. Detailed experimental protocols and insights into their mechanisms of

action are provided to facilitate further research and development in this exciting field.

Anticancer Activity: Targeting Key Signaling
Pathways
Cyanopyridine derivatives have demonstrated significant potential as anticancer agents,

exhibiting cytotoxicity against a range of cancer cell lines. Their mechanism of action often

involves the inhibition of critical signaling pathways that are dysregulated in cancer, leading to

an arrest of the cell cycle and induction of apoptosis.
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Data Summary: In Vitro Anticancer Activity of Selected
Cyanopyridine Derivatives
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Compound/Derivati
ve

Cancer Cell Line IC50 (µM) Reference

2-amino-3-

cyanopyridine

derivative

HCT-116 Low µM range [1]

2-amino-3-

cyanopyridine 3n
HCT-116 10.50 [1]

2-amino-3-

cyanopyridine 3n
HeLa 14.27 [1]

2-amino-3-

cyanopyridine 3n
A375 4.61 [1]

Cyanopyridinone 5a MCF-7 1.77 [2][3]

Cyanopyridinone 5e MCF-7 1.39 [2][3]

Cyanopyridinone 5a HepG2 2.71 [2][3]

Pyridopyrimidine 6b HepG2 2.68 [2][3]

Cyanopyridine 7h MCF-7 1.89 [4]

Cyanopyridine 8f MCF-7 1.69 [4]

Cyanopyridine

derivative 2b
PC-3 - [5]

Cyanopyridine

derivative 3b
PC-3 - [5]

Cyanopyridine

derivative 4b
PC-3 - [5]

Cyanopyridine

derivative 5b
PC-3 - [5]

Cyanopyridine

derivative 2b
DU-145 - [5]
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Cyanopyridine

derivative 3b
DU-145 - [5]

Cyanopyridine

derivative 4b
DU-145 - [5]

Cyanopyridine

derivative 5b
DU-145 - [5]

3-Cyanopyridine

derivative III
MCF-7 0.02 µg/mL [2][3]

3-Cyanopyridine

derivative III
NCI-H460 0.01 µg/mL [2][3]

3-Cyanopyridine

derivative III
SF-268 0.02 µg/mL [2][3]

Key Signaling Pathways Targeted by Cyanopyridine
Derivatives
1. STAT3 Signaling Pathway:

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is

often constitutively activated in many cancers, promoting cell proliferation, survival, and

angiogenesis. Several aminocyanopyridine derivatives have been shown to inhibit the STAT3

signaling pathway.[1][6] They effectively block the phosphorylation of STAT3, which is a critical

step for its activation and subsequent translocation to the nucleus to regulate gene expression.

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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